Cas no 5218-94-0 ([3-(4-methoxyphenyl)-2,2-dimethyl-4-propylchromen-7-yl] Acetate)

[3-(4-methoxyphenyl)-2,2-dimethyl-4-propylchromen-7-yl] Acetate structure
5218-94-0 structure
Product name:[3-(4-methoxyphenyl)-2,2-dimethyl-4-propylchromen-7-yl] Acetate
CAS No:5218-94-0
MF:C23H26O4
MW:366.45014
CID:1576090
PubChem ID:253935

[3-(4-methoxyphenyl)-2,2-dimethyl-4-propylchromen-7-yl] Acetate Chemical and Physical Properties

Names and Identifiers

    • [3-(4-methoxyphenyl)-2,2-dimethyl-4-propylchromen-7-yl] Acetate
    • 3-(4-methoxyphenyl)-2,2-dimethyl-4-propyl-2h-chromen-7-yl acetate
    • C15053
    • AC1L5P5Q
    • NCIOpen2_008508
    • AC1Q62E7
    • CTK4J5557
    • NSC77476
    • AR-1E7025
    • NSC-77476
    • 3-(4-methoxyphenyl)-2,2-dimethyl-4-propyl-2h-chromen-7-yl acetate; C15053; AC1L5P5Q; NCIOpen2_008508; AC1Q62E7; CTK4J5557; NSC77476; AR-1E7025; NSC-77476;
    • Q27148687
    • CHEBI:79573
    • 7-acetoxy-3-(4-methoxy-phenyl)-2,2-dimethyl-4-propyl-2H-chromene
    • 3-(4-methoxyphenyl)-2,2-dimethyl-4-propyl-2H-1-benzopyran-7-yl acetate
    • 2,2-Dimethyl-3-(4-methoxyphenyl)-4-propyl-2H-1-benzopyran-7-ol acetate
    • 5218-94-0
    • DTXSID50291709
    • Inchi: InChI=1S/C23H26O4/c1-6-7-20-19-13-12-18(26-15(2)24)14-21(19)27-23(3,4)22(20)16-8-10-17(25-5)11-9-16/h8-14H,6-7H2,1-5H3
    • InChI Key: NSETTWBXUXKUOF-UHFFFAOYSA-N
    • SMILES: CCCC1=C(C(OC2=C1C=CC(=C2)OC(=O)C)(C)C)C3=CC=C(C=C3)OC

Computed Properties

  • Exact Mass: 366.18318
  • Monoisotopic Mass: 366.183
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 557
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • Density: 1.094
  • Boiling Point: 479.5°C at 760 mmHg
  • Flash Point: 207.2°C
  • Refractive Index: 1.541
  • PSA: 44.76
  • LogP: 5.50240

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